Cas no 927679-41-2 (6-benzyl-N-(5-tert-butyl-1H-pyrazol-3-yl)-2-chloropyrimidin-4-amine)

• Product Name: 6-benzyl-N-(5-tert-butyl-1H-pyrazol-3-yl)-2-chloropyrimidin-4-amine
• CAS No: 927679-41-2
• MF: C₁₈H₂₀ClN₅
• MW: 341.837902069092
• CID: 2108091
• Update Time: 2023-11-18

6-benzyl-N-(5-tert-butyl-1H-pyrazol-3-yl)-2-chloropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-N-(5-tert-butyl-1H-pyrazol-3-yl)-2-chloropyrimidin-4-amine
• CID 125506581
• 4-Pyrimidinamine, 2-chloro-N-[5-(1,1-dimethylethyl)-1H-pyrazol-3-yl]-6-(phenylmethyl)-

• Inchi： 1S/C18H20ClN5/c1-18(2,3)14-11-16(24-23-14)21-15-10-13(20-17(19)22-15)9-12-7-5-4-6-8-12/h4-8,10-11H,9H2,1-3H3,(H2,20,21,22,23,24)
• InChI Key： GNECKYGHBUQGRB-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CC(=N1)NC1C=C(C(C)(C)C)NN=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 393
• Topological Polar Surface Area: 66.5

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 560.0±50.0 °C(Predicted)
• pka: 14.33±0.10(Predicted)